N-{[1-(6-fluoroquinazolin-4-yl)azetidin-3-yl]methyl}-N-methylcyclopropanesulfonamide
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Description
N-{[1-(6-fluoroquinazolin-4-yl)azetidin-3-yl]methyl}-N-methylcyclopropanesulfonamide is a useful research compound. Its molecular formula is C16H19FN4O2S and its molecular weight is 350.4 g/mol. The purity is usually 95%.
The exact mass of the compound N-{[1-(6-fluoroquinazolin-4-yl)azetidin-3-yl]methyl}-N-methylcyclopropanesulfonamide is 350.12127520 g/mol and the complexity rating of the compound is 559. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-{[1-(6-fluoroquinazolin-4-yl)azetidin-3-yl]methyl}-N-methylcyclopropanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-{[1-(6-fluoroquinazolin-4-yl)azetidin-3-yl]methyl}-N-methylcyclopropanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Fungicide
This compound is a member of the class of quinazolines and is used as a fungicide to control Ascomycetes, Deuteromycetes, and Basidiomycetes spp. on cereals, beets, and fruit .
Antifungal Agrochemical
It is used in agriculture, horticulture, forestry, etc. for its fungicidal properties .
Sterol 14α-demethylase Inhibitor
This compound acts as an inhibitor for the enzyme sterol 14α-demethylase (EC 1.14.13.70), which is involved in the biosynthesis of sterols .
Ergosterol Biosynthesis Inhibitor
It inhibits one or more steps in the pathway leading to the synthesis of ergosterol .
Potential Therapeutic Agent in Cancer Treatment
Quinazoline derivatives, such as this compound, are being explored as potential therapeutic agents in the treatment of various cancers, including urinary bladder cancer .
Structural Modifications for Drug Development
The quinazoline system of this compound can undergo various structural modifications, such as incorporating substituents into different positions or by means of annelation, to develop new drugs .
properties
IUPAC Name |
N-[[1-(6-fluoroquinazolin-4-yl)azetidin-3-yl]methyl]-N-methylcyclopropanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19FN4O2S/c1-20(24(22,23)13-3-4-13)7-11-8-21(9-11)16-14-6-12(17)2-5-15(14)18-10-19-16/h2,5-6,10-11,13H,3-4,7-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTBFLVZIRVHKDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1CN(C1)C2=NC=NC3=C2C=C(C=C3)F)S(=O)(=O)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{[1-(6-fluoroquinazolin-4-yl)azetidin-3-yl]methyl}-N-methylcyclopropanesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.